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Compound of Interest

Compound Name: Chromic sulfate pentadecahydrate

Cat. No.: B157294

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of chromic sulfate
pentadecahydrate (Cr2(SOa)3:15H20) in water and other solvents. This document is intended
for researchers, scientists, and professionals in drug development who require detailed
information on the physicochemical properties of this compound.

Introduction to Chromic Sulfate Pentadecahydrate

Chromic sulfate, in its various hydrated forms, is an inorganic compound with significant
industrial applications, most notably in the leather tanning industry. The pentadecahydrate is a
green solid that, like other hydrated forms of chromic sulfate, is generally soluble in water.[1][2]
The anhydrous form, in contrast, is insoluble.[1] The degree of hydration plays a crucial role in
the solubility and color of the compound.

Solubility of Chromic Sulfate Pentadecahydrate

While chromic sulfate pentadecahydrate is known to be soluble in water, specific quantitative
data on its solubility at various temperatures is not readily available in the reviewed literature.
However, data for other hydrated forms of chromium(lll) sulfate provide valuable context.

Data Presentation: Solubility of Chromic Sulfate Hydrates
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Compound Temperature .
Formula Solvent Solubility
Name (°C)

Chromium(lil)
sulfate hydrate Cr2(S0a4)3-xH20 Water 25 649/100¢g

(unspecified)

Chromic sulfate
Cr2(S04)3-:18H20  Water 20 120 g/ 100 mL
octadecahydrate

Chromic sulfate
pentadecahydrat  Crz(SOa4)s-15H20  Water -

Soluble in cold

water
e
Chromic sulfate
pentadecahydrat  Crz(SOa4)s-:15H20  Alcohol - Insoluble

e

Note: The specific hydrate for the 64 g/100g solubility data was not specified in the source
material.[3]

Experimental Protocols for Solubility Determination

The following outlines a general methodology for determining the solubility of an inorganic salt
like chromic sulfate pentadecahydrate in water as a function of temperature. This protocol is
based on standard laboratory practices for generating a solubility curve.

Objective: To determine the mass of chromic sulfate pentadecahydrate that dissolves in a
given mass of water at various temperatures to create a solubility curve.

Materials:

Chromic sulfate pentadecahydrate

Distilled or deionized water

Erlenmeyer flasks

Magnetic stirrer and stir bars
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e Heated stirring plate

o Calibrated digital thermometer
e Analytical balance

e Spatula

» Weighing paper

« Filter paper and funnel

e Drying oven

Methodology:

e Preparation of Saturated Solutions:

o

Accurately weigh a known mass of distilled water (e.g., 50.00 g) into an Erlenmeyer flask.
o Place the flask on a heated magnetic stirrer and add a stir bar.
o Begin stirring and gently heat the water to the desired starting temperature (e.g., 20°C).

o Gradually add weighed portions of chromic sulfate pentadecahydrate to the water while
stirring.

o Continue adding the salt until a small amount of undissolved solid remains, indicating a
saturated solution.

o Allow the solution to equilibrate at the set temperature for at least 30 minutes, ensuring the
temperature remains constant.

o Sample Collection and Analysis:

o Once equilibrated, carefully withdraw a known mass of the clear supernatant (saturated
solution) using a pre-weighed syringe or pipette.

o Transfer the collected sample to a pre-weighed evaporating dish.
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o Record the exact mass of the saturated solution transferred.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
water without decomposing the salt (e.g., 105-110°C).

o Heat the sample to a constant mass, indicating all the water has been removed.
o Allow the evaporating dish to cool in a desiccator to prevent moisture absorption.

o Weigh the evaporating dish containing the dry chromic sulfate pentadecahydrate.

o Data Calculation and Analysis:

o Calculate the mass of the dissolved chromic sulfate pentadecahydrate by subtracting
the initial mass of the evaporating dish from the final mass.

o Calculate the mass of the water in the sample by subtracting the mass of the dry salt from
the total mass of the saturated solution sample.

o Express the solubility in grams of salt per 100 grams of water using the following formula:
Solubility = (mass of dry salt / mass of water in sample) x 100

o Repeat the entire procedure at various temperatures (e.g., 30°C, 40°C, 50°C, etc.) to
generate a series of data points.

o Plot the calculated solubility ( g/100 g water) on the y-axis against the temperature (°C) on
the x-axis to construct a solubility curve.

Visualization of an Application Workflow

Chromic sulfate is a key chemical in the leather tanning industry. The following diagram
illustrates a simplified workflow for the chrome tanning process.
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Caption: Simplified workflow of the chrome tanning process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b157294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

